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Compound of Interest

Compound Name:
1-Dimethylamino-2-methylpentan-

3-one

Cat. No.: B1305268 Get Quote

The internationally recognized IUPAC name for the compound 1-Dimethylamino-2-
methylpentan-3-one is indeed 1-(dimethylamino)-2-methylpentan-3-one.[1] This nomenclature

is derived from its chemical structure, which consists of a five-carbon pentanone backbone with

a dimethylamino group attached to the first carbon and a methyl group on the second carbon.

This organic compound, with the chemical formula C8H17NO, is a significant reagent in various

organic synthesis applications.[2] It is particularly noted for its role as a key intermediate in the

stereospecific synthesis of active pharmaceutical ingredients, such as the potent analgesic

tapentadol.[3]

Physicochemical Properties
A summary of the key physicochemical properties of 1-(Dimethylamino)-2-methylpentan-3-one

is presented in the table below, compiled from various chemical databases.
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Property Value

Molecular Formula C8H17NO[1][2]

Molecular Weight 143.23 g/mol [1][2]

CAS Number 51690-03-0[1][4]

Appearance Colorless liquid[2]

Boiling Point 59-61 °C (at 10 Torr)[4][5]

Density Approximately 0.84-0.88 g/mL[2]

Solubility
Soluble in organic solvents like ethanol,

acetone, and ether[2]

Synthesis and Reactions
The synthesis of 1-(Dimethylamino)-2-methylpentan-3-one can be achieved through several

methods. A common laboratory-scale synthesis involves the alkali-catalyzed addition reaction

of 2-methylpentanone with methylamine.[2] Another method describes the reaction of 3-

pentanone with dimethylamine in the presence of a catalyst like p-toluenesulfonic acid under

mild conditions.[5]

This compound is a versatile reagent in organic chemistry. It can act as a nucleophilic catalyst,

stabilizing intermediate complexes in chemical reactions.[5] Its utility is highlighted in the

synthesis of more complex molecules, for instance, its reaction with 3-

methoxyphenylmagnesium bromide in a Grignard reaction to produce tertiary alcohols, a critical

step in the synthesis of certain pharmaceuticals.[3]

A schematic representation of a synthetic pathway involving 1-(Dimethylamino)-2-

methylpentan-3-one is provided below.
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Synthesis of 1-Dimethylamino-2-methylpentan-3-one.

Safety and Handling
1-(Dimethylamino)-2-methylpentan-3-one is considered to be irritating, corrosive, and slightly

toxic.[2] Direct contact with skin or eyes, as well as inhalation, may cause irritation or injury.[2]

Therefore, appropriate personal protective equipment, including gloves, safety glasses, and

respiratory protection, should be worn when handling this chemical.[2] It is also important to

avoid contact with strong oxidants and flammable materials to prevent hazardous reactions.[2]

Proper storage and disposal should be in accordance with local regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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